Methyl 4-(4-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: methyl 6-(4-chlorophenyl)-3-ethyl-4-methyl-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C15H17ClN2O3/c1-4-18-9(2)12(14(19)21-3)13(17-15(18)20)10-5-7-11(16)8-6-10/h5-8,13H,4H2,1-3H3,(H,17,20)
• InChI Key: RTBLBIFAUASNRF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(NC1=O)C2=CC=C(C=C2)Cl)C(=O)OC)C
• Molecular Formula: C15H17ClN2O3
• Molecular Weight: 308.76 g/mol

Description

Methyl 4-(4-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C15H17ClN2O3 and its molecular weight is 308.76. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(4-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(4-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Transformations

Cascade Transformation into Tricyclic Compounds

The base-promoted transformation of pyrimidinone derivatives, including similar compounds, leads to the formation of novel tricyclic compounds through a cascade reaction. This illustrates the chemical reactivity and potential for creating complex structures from simpler pyrimidine derivatives (Shutalev et al., 2008).

Synthesis of Antimicrobial Agents

Derivatives of tetrahydropyrimidines have been synthesized for potential biological applications, demonstrating significant inhibition of bacterial and fungal growth. This underscores the compound's utility in developing new antimicrobial agents (Akbari et al., 2008).

Pharmaceutical Evaluation

Anticancer and Antimicrobial Evaluation

Halogenated pyrimidine derivatives, including Ethyl-4-(4-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, have been synthesized and evaluated for anticancer activity against human liver cell lines, antifungal, and insecticidal activities. The study includes docking studies to measure the interactions, indicating the compound's relevance in pharmaceutical research (Shafiq et al., 2020).

Material Science

Study of Physical Properties

Investigations into the density, viscosity, and ultrasonic properties of substituted pyrimidines, including Ethyl 4-(4-chlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, in ethanolic solutions have provided insights into molecular interactions and the solute-solvent interaction, contributing to a deeper understanding of these compounds' physicochemical properties (Bajaj & Tekade, 2014).